3-(1,3-Benzothiazol-2-YL)-7-((2,4-dichlorobenzyl)oxy)-2H-chromen-2-one
Description
This compound belongs to the benzothiazole-coumarin hybrid family, characterized by a coumarin core (2H-chromen-2-one) substituted at the 3-position with a benzothiazole ring and at the 7-position with a 2,4-dichlorobenzyloxy group. The 2,4-dichlorobenzyl moiety introduces strong electron-withdrawing effects and steric bulk, which influence its photophysical, chemical, and biological properties .
Properties
Molecular Formula |
C23H13Cl2NO3S |
|---|---|
Molecular Weight |
454.3 g/mol |
IUPAC Name |
3-(1,3-benzothiazol-2-yl)-7-[(2,4-dichlorophenyl)methoxy]chromen-2-one |
InChI |
InChI=1S/C23H13Cl2NO3S/c24-15-7-5-14(18(25)10-15)12-28-16-8-6-13-9-17(23(27)29-20(13)11-16)22-26-19-3-1-2-4-21(19)30-22/h1-11H,12H2 |
InChI Key |
YXVGAODGQKZGAN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC4=C(C=C(C=C4)OCC5=C(C=C(C=C5)Cl)Cl)OC3=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(1,3-Benzothiazol-2-YL)-7-((2,4-dichlorobenzyl)oxy)-2H-chromen-2-one typically involves multi-step organic reactions One common method starts with the preparation of the benzothiazole moiety, followed by its coupling with a chromenone derivative
Preparation of Benzothiazole Moiety: This can be achieved by the cyclization of 2-aminothiophenol with a suitable aldehyde or ketone under acidic conditions.
Coupling with Chromenone: The benzothiazole derivative is then coupled with a chromenone derivative using a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF).
Etherification: The final step involves the reaction of the intermediate with 2,4-dichlorobenzyl chloride in the presence of a base like sodium hydride to form the desired compound.
Industrial Production Methods
Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance reaction efficiency and yield. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the benzothiazole moiety, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can target the chromenone ring, potentially converting it to a dihydro derivative.
Substitution: The dichlorobenzyl group can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.
Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).
Substitution: Nucleophiles such as amines or thiols in the presence of a base like triethylamine.
Major Products
Oxidation: Sulfoxides or sulfones.
Reduction: Dihydro derivatives of chromenone.
Substitution: Various substituted benzothiazole derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry
In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate in organic synthesis.
Biology
In biological research, 3-(1,3-Benzothiazol-2-YL)-7-((2,4-dichlorobenzyl)oxy)-2H-chromen-2-one is studied for its potential as an enzyme inhibitor. Its ability to interact with biological macromolecules makes it a candidate for drug development.
Medicine
Medically, this compound is investigated for its potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities. Its structural features allow it to interact with various biological targets, making it a promising lead compound in drug discovery.
Industry
In the industrial sector, this compound can be used in the development of new materials with specific properties, such as fluorescence or conductivity, due to its conjugated system.
Mechanism of Action
The mechanism of action of 3-(1,3-Benzothiazol-2-YL)-7-((2,4-dichlorobenzyl)oxy)-2H-chromen-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The benzothiazole moiety can bind to active sites of enzymes, inhibiting their activity. The chromenone ring can interact with DNA or proteins, affecting their function. The dichlorobenzyl group enhances the compound’s lipophilicity, improving its cellular uptake and bioavailability.
Comparison with Similar Compounds
Substituent Variations at the 7-Position
The 7-position of the coumarin scaffold is critical for modulating electronic properties and bioactivity. Key analogs and their substituents include:
Key Observations :
- Electron-Withdrawing Groups (EWGs) : The 2,4-dichlorobenzyloxy group in the target compound likely enhances photostability and red-shifts fluorescence compared to methoxy or hydroxy substituents .
- Lipophilicity : The dichlorobenzyl group increases logP values, improving membrane permeability for biological applications but reducing aqueous solubility .
Fluorescence Properties
Benzothiazole-coumarin hybrids are widely studied as fluorophores. Comparisons include:
- Coumarin 6 (3-(2-Benzothiazolyl)-7-(diethylamino)coumarin): Emission at ~500 nm; used in bioimaging due to high quantum yield .
- Target Compound : Expected emission in the green-yellow range (~520–550 nm) due to the electron-withdrawing dichlorobenzyl group stabilizing excited states .
Biological Activity
The compound 3-(1,3-Benzothiazol-2-YL)-7-((2,4-dichlorobenzyl)oxy)-2H-chromen-2-one is a synthetic organic compound notable for its potential biological activities. This compound features a complex structure that includes a benzothiazole moiety and a chromenone ring, which contribute to its diverse pharmacological properties. The molecular formula is with a molecular weight of approximately 454.3 g/mol .
The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The mechanism involves binding to active sites of enzymes, inhibiting their function, and potentially affecting DNA or protein activity due to the chromenone ring's structural properties. The dichlorobenzyl group enhances lipophilicity, improving cellular uptake and bioavailability .
Biological Activities
Research has reported several significant biological activities associated with this compound:
- Enzyme Inhibition : It has shown promise as an inhibitor of various enzymes, impacting metabolic pathways.
- Anticancer Activity : Preliminary studies indicate potential cytotoxic effects against different cancer cell lines.
- Antimicrobial Properties : There are indications of activity against bacterial biofilms and other microbial forms.
Anticancer Activity
A study investigated the cytotoxic effects of various coumarin derivatives, including compounds similar to 3-(1,3-Benzothiazol-2-YL)-7-((2,4-dichlorobenzyl)oxy)-2H-chromen-2-one. The results indicated that certain derivatives exhibited significant cytotoxicity against cancer cell lines such as NUGC and MCF, with IC50 values in the low nanomolar range .
| Compound | Cell Line | IC50 (nM) |
|---|---|---|
| Compound 6d | NUGC | 29 |
| Standard (CHS 828) | NUGC | 25 |
| Compound 6c | MCF | 89 |
These findings suggest that the presence of specific substituents like the dichlorobenzyl group can enhance anticancer activity .
Enzyme Inhibition Studies
The compound has been evaluated for its ability to inhibit various enzymes critical in metabolic pathways. For instance, it was found to inhibit squalene synthase and cholesterol synthesis in liver cells at low concentrations .
Comparative Analysis with Related Compounds
The structural uniqueness of 3-(1,3-Benzothiazol-2-YL)-7-((2,4-dichlorobenzyl)oxy)-2H-chromen-2-one allows for diverse interactions compared to similar compounds. Below is a comparison table highlighting some related compounds:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 3-(1,3-Benzothiazol-2-YL)-7-hydroxy-2H-chromen-2-one | Hydroxy group instead of dichlorobenzyl ether | Different activity profile |
| 7-(4-Chlorobenzyl)oxy-2H-chromen-2-one | Lacks benzothiazole moiety | Limited reactivity |
| 3-(1,3-Benzothiazol-2-YL)-7-(phenyl)oxy-2H-chromen-2-one | Phenyl group instead of dichlorobenzyl | Different pharmacokinetics |
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